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Compound of Interest

Compound Name: (+)-Di-p-toluoyl-D-tartaric Acid

Cat. No.: B020835 Get Quote

A Comprehensive Technical Guide to (+)-Di-p-
toluoyl-D-tartaric acid monohydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

(+)-Di-p-toluoyl-D-tartaric acid monohydrate, a pivotal chiral resolving agent in the

pharmaceutical industry.[1][2] This document details its characteristics, experimental protocols

for property determination, and its fundamental role in the separation of enantiomers.

Core Physical and Chemical Properties
(+)-Di-p-toluoyl-D-tartaric acid monohydrate is a white to off-white powder.[1][3] Its primary

utility lies in its ability to separate racemic mixtures by forming diastereomeric salts with

different physical properties, such as solubility.[4]

Quantitative Data Summary
The following tables summarize the key quantitative properties of (+)-Di-p-toluoyl-D-tartaric
acid monohydrate.
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Identifier Value

CAS Number 71607-31-3[1]

Molecular Formula C₂₀H₁₈O₈·H₂O[1]

Molecular Weight 404.37 g/mol [1][5]

Purity ≥ 97.5% (HPLC)[3]

Physical Property Value Conditions

Melting Point 160-166 °C[1]

163-165 °C[6][7] (lit.)

169-171 °C (Anhydrous form)[8]

Optical Rotation +138 ± 2º[1] (c=1% in EtOH, at 20°C)

+138° to +146°[3]
(c=1 in Methanol, at 20°C, 589

nm)

+142º[5][6] (c=1 in MeOH)

Water Content 4.5 – 5.5 % (By Karl Fischer)[9][10]

Solubility Observation

Water Soluble[11]

Methanol Clear solution in 20% Methanol[9][10]

Ethanol Soluble[11]

Acetone Soluble[11]

DMSO Slightly soluble[6]

Mechanism of Chiral Resolution
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The primary application of (+)-Di-p-toluoyl-D-tartaric acid monohydrate is in the separation of

enantiomers, a critical process in drug development where often only one enantiomer of a

chiral drug is therapeutically active.[2] The mechanism relies on the formation of diastereomeric

salts.[4]

When a racemic mixture of a base (a mixture of R and S enantiomers) is reacted with the chiral

resolving agent, (+)-Di-p-toluoyl-D-tartaric acid (D-acid), two diastereomeric salts are formed:

[(R-base)-(D-acid)] and [(S-base)-(D-acid)].[4] Because diastereomers are not mirror images of

each other, they possess different physicochemical properties, most notably different

solubilities in a given solvent.[4] This solubility difference allows for the separation of the

diastereomers through fractional crystallization.[4]
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Chiral Resolution via Diastereomeric Salt Formation

Racemic Mixture
(R-base + S-base)

Diastereomeric Salts
[(R-base)-(D-acid)]
[(S-base)-(D-acid)]

(+)-Di-p-toluoyl-D-tartaric acid
(D-acid)

Fractional Crystallization
(Exploits solubility difference)

Less Soluble Diastereomer
(Crystallizes out)

Separation

More Soluble Diastereomer
(Remains in solution)

Separation

Acid Hydrolysis Acid Hydrolysis

Pure Enantiomer 1 Recovered Resolving Agent Pure Enantiomer 2 Recovered Resolving Agent
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Melting Point Determination Workflow

Start

Sample Preparation:
- Dry the powdered sample.

- Load into a capillary tube to a height of 2-3 mm.

Instrument Setup:
- Place the capillary tube in the melting point apparatus.

- Set the heating rate.

Heating:
- Heat rapidly to ~15-20°C below the expected melting point.

- Then, heat slowly (1-2°C/min).

Observation:
- Observe the sample through the eyepiece.

- Record the temperature at which the first drop of liquid appears (T1).

Completion:
- Record the temperature at which the entire sample becomes liquid (T2).

Result:
Report the melting range as T1 - T2.

End
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Optical Rotation Measurement Workflow

Start

Instrument Preparation:
- Turn on the polarimeter and allow it to warm up.

- Calibrate with a blank (solvent only).

Sample Preparation:
- Accurately weigh the sample.

- Dissolve in a known volume of solvent to a specific concentration (e.g., 1 g/100 mL).

Measurement:
- Fill the polarimeter cell with the sample solution, avoiding air bubbles.

- Place the cell in the polarimeter and measure the optical rotation.

Calculation of Specific Rotation:
[α] = α / (l * c)

where:
α = observed rotation
l = path length (dm)

c = concentration (g/mL)

Result:
Report the specific rotation with temperature and wavelength.

End
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Solubility Determination Workflow

Start

Preparation:
- Add an excess amount of the solid to a known volume of the solvent in a flask.

Equilibration:
- Agitate the mixture at a constant temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

Phase Separation:
- Allow the undissolved solid to settle or separate by centrifugation or filtration.

Analysis:
- Withdraw a known volume of the supernatant.

- Determine the concentration of the solute in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Result:
Express solubility as mass of solute per volume of solvent (e.g., mg/mL).

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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